Cas no 62561-76-6 (3-(2-Thienyl)-D-alanine)

• Product Name: 3-(2-Thienyl)-D-alanine
• CAS No: 62561-76-6
• MF: C₇H₉NO₂S
• MW: 171.216860532761
• MDL: MFCD00077166
• CID: 57881
• PubChem ID: 7111750
• Update Time: 2025-05-23

3-(2-Thienyl)-D-alanine Chemical and Physical Properties

Names and Identifiers

• 3-(2-Thienyl)-D-alanine
• D-2-Thienylalanine
• (R)-2-Amino-3-(thiophen-2-yl)propanoic acid
• D-3-(2-Thienyl)alanine
• D-3-(2-Thienyl)-alanine
• H-β-(2-Thienyl)-D-Ala-OH
• ß-(2-Thienyl)-D-alanine
• (2R)-2-azanyl-3-thiophen-2-yl-propanoic acid
• (R)-2-amino-3-[2]thienyl-propionic acid
• (R)-2-Amino-3-[2]thienyl-propionsaeure
• (R)-3-(2-thienyl)-alanine
• a-(2-thienyl)-D-alanine
• AC1OG7CN
• D-(2-thienyl)alanine
• D-2-amino-3-thiophen-2-yl-propionic acid
• PubChem18712
• BIDD:GT0430
• WTOFYLAWDLQMBZ-ZCFIWIBFSA-N
• 3-(2-thiophenyl)-D-alanine
• H-D-Ala(2-Thienyl)-OH
• (2R)-2-Amino-3-(2-thienyl) propionic acid
• PJ4EM0CL5E
• 62561-76-6
• beta-(2-thiophenyl)-D-alanine
• PS-12177
• D-2-Thienylalanine (H-D-2Thi-OH)
• (2R)-2-amino-3-thiophen-2-ylpropanoic acid
• (R)-2-amino-3-(thiophen-2-yl)propanoicacid
• AC-9985
• (2R)-2-amino-3-(thiophen-2-yl)propanoic acid
• MFCD00077166
• HY-I0423
• .BETA.-(2-THIENYL)-D-ALANINE
• A814337
• SCHEMBL288244
• H--(2-Thienyl)-D-Ala-OH
• F52519
• (2R)-2-Amino-3-(2-thienyl)propionic acid
• 2-Thiophenepropanoic acid, alpha-amino-, (alphaR)-
• A809328
• beta-(2-Thienyl)-D-alanine
• (2R)-2-amino-3-(2-thienyl)propanoic acid
• AKOS015854101
• UNII-PJ4EM0CL5E
• beta-2-thienyl-D-alanine
• Q27147425
• AKOS012010222
• 2-amino isobutyric acid
• .BETA.-2-THIENYL-D-ALANINE
• EN300-77292
• AM83777
• CS-M2655
• CHEBI:77819
• 2-THIOPHENEPROPANOIC ACID, .ALPHA.-AMINO-, (.ALPHA.R)-
• H-D-3-(2-thienyl)-Ala-OH
• ?-(2-thienyl)-D-alanine

• MDL： MFCD00077166
• Inchi： 1S/C7H9NO2S/c8-6(7(9)10)4-5-2-1-3-11-5/h1-3,6H,4,8H2,(H,9,10)/t6-/m1/s1
• InChI Key： WTOFYLAWDLQMBZ-ZCFIWIBFSA-N
• SMILES： S1C=CC=C1C[C@H](C(=O)O)N

Computed Properties

• Exact Mass: 171.03547
• Monoisotopic Mass: 171.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.6A^2
• XLogP3: -1.7

Experimental Properties

• Density: 1.349
• Boiling Point: 315.9 °C at 760 mmHg
• Flash Point: 144.9 °C
• Refractive Index: 1.631
• PSA: 49.33
• LogP: 1.40280

3-(2-Thienyl)-D-alanine Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• RTECS：XN0290000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Store in cold storage.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3-(2-Thienyl)-D-alanine

Introduction to 3-(2-Thienyl)-D-alanine (CAS No: 62561-76-6)

3-(2-Thienyl)-D-alanine, identified by its Chemical Abstracts Service (CAS) number 62561-76-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This amino acid derivative, characterized by its thienyl substituent, exhibits unique structural and functional properties that make it a valuable candidate for various synthetic applications and biological studies.

The molecular structure of 3-(2-Thienyl)-D-alanine consists of a D-alanine backbone with a thiophene ring attached at the β-position. Thiophene, a five-membered heterocyclic compound containing sulfur, imparts distinct electronic and steric properties to the molecule. This combination of features has positioned 3-(2-Thienyl)-D-alanine as a key intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, there has been growing interest in the applications of 3-(2-Thienyl)-D-alanine in drug discovery and molecular biology. Its unique structural motif has been explored in the design of peptidomimetics, which are synthetic analogs of natural peptides designed to mimic their biological activity while offering improved pharmacokinetic properties. The thienyl group in 3-(2-Thienyl)-D-alanine can serve as a scaffold for introducing conformational constraints or for enhancing binding affinity to biological targets.

One of the most compelling aspects of 3-(2-Thienyl)-D-alanine is its potential in the development of antimicrobial agents. The thiophene ring has been shown to interact with bacterial enzymes and cell membranes, leading to mechanisms that inhibit microbial growth. Researchers have leveraged this property to design novel antibiotics and antifungal compounds that incorporate 3-(2-Thienyl)-D-alanine as a structural component. These efforts align with the urgent need for new antimicrobial strategies to combat rising rates of drug resistance.

Additionally, 3-(2-Thienyl)-D-alanine has found applications in materials science, particularly in the synthesis of functional polymers and coatings. The presence of the thiophene ring allows for conjugation with other aromatic systems, enabling the creation of materials with enhanced optical and electronic properties. Such materials are being explored for use in organic electronics, photovoltaic devices, and advanced sensors.

The synthesis of 3-(2-Thienyl)-D-alanine typically involves multi-step organic reactions, including condensation reactions with thioanisole derivatives and subsequent functional group modifications. Advances in synthetic methodologies have improved the efficiency and scalability of these processes, making 3-(2-Thienyl)-D-alanine more accessible for industrial applications. The development of greener synthetic routes has also been a focus area, with researchers exploring catalytic processes that minimize waste and energy consumption.

In academic research, 3-(2-Thienyl)-D-alanine has been utilized as a building block for studying enzyme mechanisms and protein-ligand interactions. Its incorporation into peptide mimetics allows researchers to probe the structural dynamics of proteins and enzymes, providing insights into disease pathways and potential therapeutic targets. These studies contribute to our understanding of protein function at an atomic level and have implications for drug design.

The pharmaceutical industry has also shown interest in 3-(2-Thienyl)-D-alanine for its potential as a prodrug or active pharmaceutical ingredient (API). Prodrugs are inactive precursors that are metabolically converted into active drugs within the body. The structural features of 3-(2-Thienyl)-D-alanine make it an attractive candidate for prodrug development due to its stability under normal conditions but susceptibility to enzymatic hydrolysis when reaching target tissues.

Recent studies have highlighted the role of 3-(2-Thienyl)-D-alanine in modulating immune responses. Compounds derived from this molecule have demonstrated immunomodulatory effects in preclinical models, suggesting potential applications in treating autoimmune diseases or enhancing vaccine efficacy. These findings underscore the versatility of 3-(2-Thienyl)-D-alanine as a pharmacological tool.

The future prospects for 3-(2-Thienyl)-D-alanine are promising, with ongoing research exploring new synthetic pathways and applications. As our understanding of molecular interactions continues to evolve, compounds like 3-(2-Thienyl)-D-alanine will likely play an increasingly important role in addressing global challenges in medicine and materials science. The integration of computational chemistry and high-throughput screening techniques is expected to accelerate the discovery process, enabling faster development cycles for new derivatives.